Cas no 109349-04-4 (Carbonimidodithioicacid, cyano-, methyl (4-nitrophenoxy)methyl ester (9CI))

• Product Name: Carbonimidodithioicacid, cyano-, methyl (4-nitrophenoxy)methyl ester (9CI)
• CAS No: 109349-04-4
• MF: C₁₀H₉N₃O₃S₂
• MW: 283.32675909996
• CID: 135327
• PubChem ID: 567379
• Update Time: 2025-04-19

Carbonimidodithioicacid, cyano-, methyl (4-nitrophenoxy)methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbonimidodithioicacid, cyano-, methyl (4-nitrophenoxy)methyl ester (9CI)
• METHYL [(4-NITROPHENOXY)METHYL]
• METHYL [(4-NITROPHENOXY)METHYL]CYANOCARBONIMIDODITHIOATE
• AKOS015912294
• Methyl [(4-nitrophenoxy)methyl] cyanocarbonimidodithioate
• Methyl (4-nitrophenoxy)methyl cyanodithioimidocarbonate #
• 4-Thia-2-azapentanenitrile, 3-methylthio-5-(4-nitrophenoxy)-
• FT-0642674
• [methylsulfanyl-[(4-nitrophenoxy)methylsulfanyl]methylidene]cyanamide
• 109349-04-4
• Carbonimidodithioicacid,cyano-,methyl(4-nitrophenoxy)methyl ester(9ci)
• MFCD06658005
• A802011
• (E)-methyl (4-nitrophenoxy)methyl cyanocarbonimidodithioate
• [(methylthio)-[(4-nitrophenoxy)methylthio]methylidene]cyanamide
• LUMZBWFQXJJDLR-BENRWUELSA-N
• Methyl ((4-nitrophenoxy)methyl) cyanocarbonimidodithioate

• MDL： MFCD06658005
• Inchi： 1S/C10H9N3O3S2/c1-17-10(12-6-11)18-7-16-9-4-2-8(3-5-9)13(14)15/h2-5H,7H2,1H3/b12-10+
• InChI Key： LUMZBWFQXJJDLR-ZRDIBKRKSA-N
• SMILES： S(/C(=N/C#N)/SC)COC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.00900
• Monoisotopic Mass: 283.00853350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 469.9°C at 760 mmHg
• Flash Point: 238°C
• Refractive Index: 1.63
• PSA: 141.80000
• LogP: 3.38758